Cas no 89780-39-2 (Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)-)
89780-39-2 structure
Product Name:Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)-
CAS No:89780-39-2
MF:C14H20
MW:188.308604240417
CID:589407
PubChem ID:71326088
Update Time:2025-04-19
Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)-
- 2,5-dimethyl-6-prop-2-enylbicyclo[3.3.1]nona-2,6-diene
- 1,6-Dimethyl-2-(prop-2-en-1-yl)bicyclo[3.3.1]nona-2,6-diene
- 89780-39-2
- DTXSID20755328
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- Inchi: 1S/C14H20/c1-4-5-13-7-6-12-10-14(13,3)9-8-11(12)2/h4,7-8,12H,1,5-6,9-10H2,2-3H3
- InChI Key: JTVCWCLMDOESHA-UHFFFAOYSA-N
- SMILES: C12(C)C(CC=C)=CCC(C(C)=CC1)C2
Computed Properties
- Exact Mass: 188.156500638g/mol
- Monoisotopic Mass: 188.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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